molecular formula C5H9NO B1238333 Tigladoxime CAS No. 28052-08-6

Tigladoxime

Cat. No.: B1238333
CAS No.: 28052-08-6
M. Wt: 99.13 g/mol
InChI Key: XUJRIQCLSRINJB-GGWOSOGESA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tigladoxime is a synthetic organic compound belonging to the class of diphenylamine analogs, characterized by a core structure of two phenyl groups linked to an amine group. The compound’s synthesis and functionalization strategies align with methodologies used for other diphenylamine derivatives, which are known for their diverse biological activities, including anti-inflammatory and hormonal effects .

Properties

CAS No.

28052-08-6

Molecular Formula

C5H9NO

Molecular Weight

99.13 g/mol

IUPAC Name

(NE)-N-[(E)-2-methylbut-2-enylidene]hydroxylamine

InChI

InChI=1S/C5H9NO/c1-3-5(2)4-6-7/h3-4,7H,1-2H3/b5-3+,6-4+

InChI Key

XUJRIQCLSRINJB-GGWOSOGESA-N

SMILES

CC=C(C)C=NO

Isomeric SMILES

C/C=C(\C)/C=N/O

Canonical SMILES

CC=C(C)C=NO

Synonyms

tigladoxime

Origin of Product

United States

Comparison with Similar Compounds

Structural Similarities

  • Tofenamic Acid: A non-steroidal anti-inflammatory drug (NSAID) with a diphenylamine backbone. Unlike this compound, tofenamic acid incorporates a carboxylic acid group, enhancing its COX-2 inhibitory activity.
  • Thyroxine (T4) and Triiodothyronine (T3) : Thyroid hormones featuring diphenyl ether cores. While structurally distinct from this compound, their shared aromatic systems suggest possible interactions with similar transport proteins or receptors. However, this compound lacks iodine substituents, which are critical for thyroid hormone receptor binding .

Functional and Pharmacological Differences

The table below summarizes key distinctions:

Compound Core Structure Functional Groups Primary Application Notable Properties
This compound Diphenylamine Oxime, methyl groups Under investigation Hypothesized metabolic stability
Tofenamic Acid Diphenylamine Carboxylic acid Anti-inflammatory COX-2 inhibition
Thyroxine (T4) Diphenyl ether Iodine, alanine side chain Hormone replacement Regulates metabolism

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